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Introduction: Polylactic acid (PLA) is a biodegradable and biocompatible aliphatic polyester

derived from renewable resources like corn starch or sugarcane.[1][2][3] Its synthesis from

lactic acid, a naturally occurring organic acid, has positioned it as a leading alternative to

petroleum-based plastics in a variety of fields.[1][4] In the biomedical and pharmaceutical

sectors, PLA is particularly valued for its use in medical implants, tissue engineering scaffolds,

and controlled drug delivery systems.[5][6][7][8] The polymer degrades in the body via

hydrolysis into lactic acid, which is a common metabolic product, ensuring biocompatibility and

minimizing toxicity.[3][5][9] The physical, mechanical, and degradation properties of PLA can be

precisely tailored by controlling its molecular weight, stereochemistry (the ratio of L- and D-

lactic acid units), and crystallinity, making it a versatile platform for advanced therapeutic

applications.[5][10]

Primary Synthesis Methodologies
High molecular weight PLA is primarily synthesized through three main routes: direct

condensation polymerization, azeotropic dehydration condensation, and ring-opening

polymerization (ROP).[2] Enzymatic polymerization is also emerging as a green alternative.[11]

ROP is the most widely used industrial method as it allows for precise control over the

polymer's molecular weight and results in a high-purity product.[5][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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